N-(2-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)-2-oxoethyl)acetamide

• IUPAC Name: N-[2-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-2-oxoethyl]acetamide
• InChI: InChI=1S/C13H18N2O4S2/c1-10(16)14-9-13(17)15-5-4-12(11-3-2-7-20-11)21(18,19)8-6-15/h2-3,7,12H,4-6,8-9H2,1H3,(H,14,16)
• InChI Key: FPJPBECUGGGXMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CS2
• Molecular Formula: C13H18N2O4S2
• Molecular Weight: 330.4 g/mol
• CAS No.: 2034421-51-5

Description

N-(2-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)-2-oxoethyl)acetamide is a useful research compound. Its molecular formula is C13H18N2O4S2 and its molecular weight is 330.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structure Analysis

The chemical compound N-(2-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)-2-oxoethyl)acetamide, while not directly studied, is related to various research domains focusing on the synthesis and structural analysis of complex organic compounds. For instance, studies on N-acetyldopamine derivatives from Periostracum Cicadae have shown the isolation and structural characterization of compounds with similar complex structures, demonstrating the importance of such molecules in traditional medicine and chemical synthesis (Yang et al., 2015). Similarly, research on thiazole-based polythiophenes and their optoelectronic properties highlights the significance of incorporating thiophene and related heterocycles into polymers for electronic applications (Camurlu & Guven, 2015).

Antitumor Activity and Drug Design

Compounds bearing structural motifs similar to this compound have been synthesized and evaluated for their antitumor activities. A study on benzothiazole derivatives revealed significant antitumor potential, indicating the relevance of such structures in medicinal chemistry and drug design for cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Heterocyclic Chemistry and Cascade Reactions

The versatility of thioureido-acetamides in heterocyclic syntheses, demonstrated through various one-pot cascade reactions, emphasizes the role of compounds with similar frameworks in generating a wide array of heterocycles, which are crucial in drug development and synthetic organic chemistry (Schmeyers & Kaupp, 2002).

Silaheterocyclic Compounds Synthesis

Research on the silylation of N-(2-hydroxyphenyl)acetamide, leading to silaheterocyclic compounds, sheds light on the synthetic routes and properties of silicon-containing heterocycles, pertinent to materials science and organic synthesis (Lazareva et al., 2017).